4-(3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1-(3,5-dimethylphenyl)pyrrolidin-2-one

• IUPAC Name: 4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(3,5-dimethylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C22H23N3O4/c1-13-7-14(2)9-17(8-13)25-12-16(11-20(25)26)22-23-21(24-29-22)15-5-6-18(27-3)19(10-15)28-4/h5-10,16H,11-12H2,1-4H3
• InChI Key: QFAOBCDIWDATEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2CC(CC2=O)C3=NC(=NO3)C4=CC(=C(C=C4)OC)OC)C
• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol

Description

4-(3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1-(3,5-dimethylphenyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C22H23N3O4 and its molecular weight is 393.443. The purity is usually 95%.
The exact mass of the compound 4-(3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1-(3,5-dimethylphenyl)pyrrolidin-2-one is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activity

The synthesis of novel bicyclic systems, including 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-ones, has been achieved through a one-pot condensation process. These compounds have been predicted to possess biological activities, indicating their potential utility in medicinal chemistry and drug design (Kharchenko, Detistov, & Orlov, 2008).

Antimicrobial and Antitubercular Agents

A series of pyrrol-1-yl benzoic acid hydrazide analogs and derived oxadiazole compounds have been synthesized and evaluated for their antibacterial and antitubercular activities. Some of these compounds showed promising activities against various Gram-positive and Gram-negative bacteria as well as against Mycobacterium tuberculosis, highlighting their potential as new classes of antimicrobial and antitubercular agents (Joshi, Vagdevi, Vaidya, & Gadaginamath, 2008).

Anticancer Agents

Compounds with the 1,3,4-oxadiazole moiety, including those with 3,4-dimethoxyphenyl groups, have been synthesized and assessed for their antimicrobial, anti-proliferative, and anticancer activities. Specific derivatives exhibited potent activity against various cancer cell lines, indicating their potential as anticancer agents. These findings suggest the utility of such compounds in developing novel therapeutic agents for cancer treatment (Al-Wahaibi, Mohamed, Tawfik, Hassan, & El-Emam, 2021).

Material Science Applications

Derivatives of 1,3,4-oxadiazoles have been explored for their applications in material science, particularly in the context of organic light-emitting diodes (OLEDs) and electronic materials. Compounds incorporating oxadiazole units exhibit high electron mobility and have been utilized as electron transporters and exciton blockers in OLEDs, demonstrating their versatility and utility in advanced electronic applications (Shih, Rajamalli, Wu, Hsieh, & Cheng, 2015).